Cas no 1342635-84-0 (Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate)

Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate is a cyclohexane derivative featuring both an amino and ester functional group, making it a versatile intermediate in organic synthesis. Its rigid cyclohexane backbone, substituted with geminal dimethyl groups, enhances steric stability, while the ethyl ester moiety provides reactivity for further derivatization. The compound’s structural features are advantageous for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The amino group allows for selective functionalization, enabling the synthesis of amines, amides, or heterocycles. This compound is typically characterized by high purity and consistent performance, ensuring reliability in synthetic workflows.

Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate structure

1342635-84-0 structure

Product Name:Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate

CAS No:1342635-84-0

MF:C₁₁H₂₁NO₂

MW:199.28994345665

MDL:MFCD20319727

CID:5603814

PubChem ID:64418595

Update Time:2025-10-29

Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 1-amino-4,4-dimethyl-, ethyl ester
- EN300-5149180
- 1342635-84-0
- ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate
- CS-0288221
- AKOS013741515
- Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate
- MDL： MFCD20319727
- Inchi： 1S/C11H21NO2/c1-4-14-9(13)11(12)7-5-10(2,3)6-8-11/h4-8,12H2,1-3H3
- InChI Key： PTMNKOZAVWIPDQ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1(CCC(C)(C)CC1)N)=O

Computed Properties

Exact Mass: 199.157228913g/mol
Monoisotopic Mass: 199.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 0.972±0.06 g/cm3(Predicted)
Boiling Point: 249.2±23.0 °C(Predicted)
pka: 7.41±0.70(Predicted)

Ethyl 1-amino-4,4-dimethylcyclohexane-1-carboxylate Pricemore >>

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